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Compound of Interest

Compound Name: Triethylammonium sulfate

CAS No.: 54272-29-6

Cat. No.: B1208963

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Triethylammonium sulfate ([Et₃NH][HSO₄]), a protic ionic liquid, has emerged as a versatile

and cost-effective reagent in various chemical applications. Its performance as both a catalyst

and a solvent is highly dependent on the solvent system in which it is employed. This guide

provides a comparative analysis of triethylammonium sulfate's performance in different

solvent environments, supported by experimental data, to aid researchers in optimizing their

synthetic and processing methodologies.

Physicochemical Properties
A fundamental understanding of the physicochemical properties of triethylammonium sulfate
is essential for its effective application.
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Property Value

Molecular Formula C₆H₁₇NO₄S

Molecular Weight 199.27 g/mol

Appearance
Colorless to light yellow liquid or white to off-

white solid

Melting Point Approximately -38°C (liquid form)

Boiling Point Approximately 290°C

Density ~1.100 g/mL at 20°C

Performance in Various Solvent Systems
The efficacy of triethylammonium sulfate is intrinsically linked to its interaction with the

surrounding solvent molecules. Key performance indicators include its solubility and ionic

conductivity.

Solubility Profile
Triethylammonium sulfate exhibits good solubility in polar solvents, a characteristic feature of

ionic liquids.[1] While comprehensive quantitative data across a wide range of solvents is not

readily available in published literature, qualitative assessments indicate the following trends:
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Solvent Qualitative Solubility

Water Soluble[1]

Methanol Soluble

Ethanol Soluble

Dimethyl Sulfoxide (DMSO) Soluble

Dimethylformamide (DMF) Soluble

Acetone Moderately Soluble

Acetonitrile Moderately Soluble

Chloroform Sparingly Soluble

Toluene Insoluble

Hexane Insoluble

Note: This table is based on general principles of ionic liquid solubility and available literature.

Precise quantitative solubility may vary with temperature and purity.

Ionic Conductivity
The ionic conductivity of triethylammonium sulfate is a critical parameter for its application in

electrochemistry and as a reaction medium that can influence reaction rates. It is known to

possess good ionic conductivity, which increases with temperature.[2]
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Solvent System Ionic Conductivity Remarks

Neat (Solvent-free) Good

Conductivity increases with

temperature following the

Arrhenius equation.[2]

Water High

The presence of water can

significantly enhance ionic

mobility.

Protic Solvents (e.g., Ethanol) Moderate to High
Dependent on the viscosity of

the solvent.

Aprotic Polar Solvents (e.g.,

DMSO)
Moderate

Dependent on the dielectric

constant and viscosity of the

solvent.

Note: Specific quantitative conductivity data in various organic solvent systems is limited in the

literature. The performance is generally influenced by the viscosity and polarity of the solvent,

as well as the concentration of the ionic liquid.

Comparative Performance as a Catalyst
Triethylammonium sulfate has demonstrated significant potential as a green and reusable

catalyst in a variety of organic transformations.

Esterification Reactions
In Fischer esterification, triethylammonium sulfate has been shown to be a more effective

catalyst than traditional mineral acids like sulfuric acid.
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Catalyst Reaction Substrates
Reaction
Time

Yield (%) Reference

Triethylammo

nium Sulfate
Esterification

Ethanoic Acid

+ Ethanol
~1 hour 93.42 [3]

Sulfuric Acid Esterification
Ethanoic Acid

+ Ethanol
~8 hours 65 [3]

Triethylammo

nium

Dihydrogen

Phosphate

Esterification
Acetic Acid +

1-Octanol
4 hours Low [4]

Triethylammo

nium

Tetrafluorobor

ate

Esterification
Acetic Acid +

1-Octanol
4 hours Poor [4]

The enhanced performance of triethylammonium sulfate can be attributed to its ability to act

as both a catalyst and a medium that facilitates the separation of the ester product.[4]

Synthesis of Heterocyclic Compounds
Triethylammonium sulfate is an efficient catalyst for the synthesis of various heterocyclic

compounds, often providing excellent yields under solvent-free conditions.
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Reaction Catalyst Condition Yield (%)

Pechmann

Condensation

(Coumarin Synthesis)

Triethylammonium

Sulfate
Solvent-free, 110°C Good to Excellent

Multicomponent

Synthesis of

Pyrido[2,3-

d]pyrimidines

Triethylammonium

Sulfate
Solvent-free, 60°C 92-94

Multicomponent

Synthesis of

Pyrazolo[3,4-

b]pyridines

Triethylammonium

Sulfate
Solvent-free, 60°C 92-94

Application in Biomass Fractionation
A significant application of triethylammonium sulfate is in the pretreatment of lignocellulosic

biomass, where it acts as a solvent to fractionate biomass into its primary components.

Biomass
Source

Pretreatment
Conditions

Lignin
Removal (%)

Hemicellulose
Removal (%)

Reference

Corn Straw

78°C,

atmospheric

pressure

~80 - [5]

Wheat Straw 130°C, 3 hours 80 64.45 [6]

Miscanthus x

giganteus

120°C, with 20%

water
up to 85 up to 100 [7]

The use of triethylammonium sulfate in biomass processing offers a greener alternative to

traditional methods, with the ionic liquid being recyclable and reusable.[7]

Experimental Protocols
Detailed methodologies for key applications of triethylammonium sulfate are provided below.
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Synthesis of Triethylammonium Sulfate
Materials:

Triethylamine

Sulfuric acid (98%)

Procedure:

In a round-bottom flask equipped with a magnetic stirrer and placed in an ice bath, add

triethylamine (0.1 mmol).[8]

Slowly add sulfuric acid (98%, 0.1 mmol) dropwise to the stirred triethylamine over 1 hour at

60°C.[8]

After the addition is complete, stir the reaction mixture for an additional hour at 70°C.[8]

Remove any traces of water by heating the residue at 80°C under high vacuum until a

constant weight is achieved. The yield is typically around 99%.[8]

General Procedure for the Synthesis of Coumarin
Derivatives (Pechmann Condensation)
Materials:

Phenol or substituted phenol

β-ketoester (e.g., ethyl acetoacetate)

Triethylammonium sulfate (20 mol%)

Procedure:

In a reaction vessel, mix the phenol (1 mmol), β-ketoester (1.2 mmol), and

triethylammonium sulfate (0.2 mmol).

Heat the mixture at 110°C under solvent-free conditions.[9]
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Monitor the reaction progress by Thin Layer Chromatography (TLC).

Upon completion, cool the reaction mixture to room temperature.

Add cold water to the solidified mixture.

Isolate the product by filtration, wash with water, and dry.

Experimental Protocol for Biomass Delignification
Materials:

Lignocellulosic biomass (e.g., wheat straw)

Triethylammonium sulfate

Water

Procedure:

Prepare a mixture of triethylammonium sulfate and water (e.g., 80:20 wt%).

Add the biomass to the ionic liquid solution at a specific solid-to-solvent ratio (e.g., 1:5 g/g).

[6]

Heat the mixture at a controlled temperature (e.g., 130°C) for a specified duration (e.g., 3

hours).[6]

After the pretreatment, separate the cellulose-rich pulp by filtration.

Precipitate the lignin from the ionic liquid solution by adding water as an anti-solvent.

Recover the precipitated lignin by filtration.

The ionic liquid can be recovered by evaporating the water and reused.

Visualizing Experimental Workflows
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The following diagrams, generated using Graphviz, illustrate the logical flow of the

experimental protocols described above.

Reactants Reaction Process Product

Triethylamine Mix & Stir in Ice Bath

Sulfuric Acid (98%)

Slowly Add Sulfuric Acid
(1 hr @ 60°C) Stir for 1 hr @ 70°C Remove Water

(80°C under vacuum) Triethylammonium Sulfate
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Synthesis of Triethylammonium Sulfate.

Starting Materials

Reaction Steps Product Isolation

Phenol

Mix Reactantsβ-Ketoester

[Et3NH][HSO4]
(Catalyst)

Heat at 110°C
(Solvent-free) Monitor with TLC Cool to RT
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Add Cold Water Filter & Wash Dry Product Coumarin Derivative
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Coumarin Synthesis Workflow.
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Biomass Delignification Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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